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Compound of Interest

Compound Name: 2-Nitrophenyl tetradecanoate

Cat. No.: B1609033

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the proper disposal of 2-
Nitrophenyl tetradecanoate. Adherence to these procedures is essential for ensuring the
safety of laboratory personnel and maintaining environmental compliance. This compound
must be treated as hazardous waste and handled with the utmost care.

Hazard Assessment and Personal Protective
Equipment (PPE)

2-Nitrophenyl tetradecanoate is classified as harmful if swallowed, in contact with skin, or if
inhaled, and is very toxic to aquatic life with long-lasting effects. Therefore, stringent adherence
to safety protocols and the use of appropriate Personal Protective Equipment (PPE) are

mandatory.
Hazard Classification Description Primary Route of Exposure
Acute Toxicity (Oral, Dermal, Harmful if swallowed, in Ingestion, Skin Contact,
Inhalation) contact with skin, or if inhaled. Inhalation
Aquatic Toxicity (Acute & Very toxic to aquatic life with )
) ] Environmental Release
Chronic) long-lasting effects.
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Required PPE Specification Purpose

Chemical-resistant nitrile )
Gloves To prevent skin contact.
rubber gloves.

Chemical safety goggles or a

Eye Protection face shield if there is a risk of To protect eyes from splashes.
splashing.
A standard laboratory coat To protect clothing and skin
Lab Coat o
must be worn. from contamination.

Use only in a well-ventilated ) )
) ] ) To prevent inhalation of dust or
Respiratory Protection area or under a chemical fume

vapors.
hood.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent exposure.

Experimental Protocol: Spill Cleanup

o Evacuate and Ventilate: Immediately clear the area of all personnel and ensure adequate
ventilation.[2]

o Don PPE: Before addressing the spill, don the required PPE as detailed in the table above.

o Contain the Spill: For small spills, confine the spill to a small area using an inert absorbent
material such as sand, vermiculite, or a commercial chemical absorbent.[2][3] Do not use
combustible materials like paper towels to absorb the spill.[2]

o Collect Waste: Carefully scoop or sweep up the absorbent material containing the spilled
chemical. Place the collected waste into a designated, clearly labeled hazardous waste
container.[3]

o Decontaminate: Clean the affected area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials must also be collected and disposed of as hazardous
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waste.[2]

o Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Proper Disposal Procedure

Under no circumstances should 2-Nitrophenyl tetradecanoate or its containers be disposed
of in the regular trash or poured down the drain.[3][4] The final disposal must be handled by a
licensed hazardous waste management company.

Step-by-Step Disposal Guidance:

o Waste Segregation: Do not mix 2-Nitrophenyl tetradecanoate waste with other waste
streams unless explicitly permitted by your institution's EHS office.

¢ Solid Waste Collection: Collect any solid waste, including contaminated consumables (e.g.,
gloves, absorbent pads, weighing paper), in a dedicated, compatible, and clearly labeled
hazardous waste container.[3] The label must include the full chemical name, "2-
Nitrophenyl tetradecanoate,” and appropriate hazard warnings (e.g., "Harmful,” "Toxic to
Aquatic Life").

» Liquid Waste Collection: Solutions containing this compound should be collected in a
separate, designated liquid hazardous waste container.[4]

o Container Management: Ensure the waste container is kept tightly closed and is in good
condition.

o Arrange for Disposal: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste.[2] They will coordinate with a licensed hazardous waste
disposal facility. The most common and effective disposal method for this type of organic
chemical waste is high-temperature incineration.[4]

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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